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Compound of Interest

Compound Name:
Metaphosphoric acid (HPO3),

aluminum salt

Cat. No.: B080451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of aluminum

metaphosphate, including its synthesis, characterization, and a key biological signaling

pathway it influences. The information is presented to be a valuable resource for professionals

in research and development.

Core Chemical Properties of Aluminum
Metaphosphate
Aluminum metaphosphate, with the chemical formula Al(PO₃)₃, is an inorganic polymer. It is a

white, crystalline or amorphous powder that is notable for its thermal stability and insolubility in

water.[1][2][3] These properties make it a versatile material in various industrial applications.

Quantitative Data Summary
The key quantitative chemical and physical properties of aluminum metaphosphate are

summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Formula Al(PO₃)₃ or AlH₆O₉P₃ [1][2][4]

Molecular Weight 263.90 g/mol [4][5][6]

Appearance White powder [1][2][5]

Density ~2.78 g/mL at 25 °C [1][2]

Melting Point ~1527 °C [1][2]

Solubility in Water Insoluble [1][2][3]

CAS Number 13776-88-0, 32823-06-6 [1][7]

Experimental Protocols
This section details the methodologies for the synthesis, characterization, and analysis of

aluminum metaphosphate.

Synthesis of Aluminum Metaphosphate
Method 1: Reaction of Aluminum Oxide with Tetraphosphoric Acid

This method is adapted from a patented industrial process.

Materials: Dry, powdery aluminum oxide (Al₂O₃), Tetraphosphoric acid (H₆P₄O₁₃) with a P₂O₅

content between 82% and 84%.

Procedure:

Create a uniform, non-separable suspension of the aluminum oxide powder in

tetraphosphoric acid. The molar ratio should be approximately 1 mole of Al₂O₃ to between

3.0 and 3.5 moles of P₂O₅ (as tetraphosphoric acid).

Heat the suspension to approximately 150 °C until all bubbling ceases. This indicates the

initial reaction and water evaporation is complete.
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Further heat the resulting material to around 500 °C to complete the formation of

aluminum metaphosphate.

After cooling, the product can be removed and, if necessary, ground to a fine powder.

Method 2: Multi-step Synthesis from Aluminum Dihydrogen Phosphate

This method aims to produce high-purity aluminum metaphosphate powder.

Step 1: Preparation of Aluminum Dihydrogen Phosphate Solution: React high-purity

aluminum hydroxide with an aqueous solution of electronic-grade phosphoric acid (e.g., 76%

concentration) with stirring at approximately 50°C for 1 hour.

Step 2: Dehydration to Acid Aluminum Phosphate Monohydrate: Place the aluminum

dihydrogen phosphate solution in a suitable container (e.g., lined with

polytetrafluoroethylene) and heat it to 230°C for 6 hours to dehydrate the solution and form

solid acid aluminum phosphate monohydrate.

Step 3: Weathering to Powdered Acid Aluminum Phosphate: Transfer the solid acid

aluminum phosphate monohydrate to a humidified environment. Introduce hot air at 70°C

with a relative humidity of 60% for 5 hours. This process utilizes the water absorption and

weathering characteristics of the material to convert it into a powder.

Step 4: Roasting to Aluminum Metaphosphate: Roast the resulting acid aluminum phosphate

powder at 750°C for 7 hours to yield the final high-purity aluminum metaphosphate powder.

Characterization Protocols
Thermal Decomposition Analysis using Thermogravimetric Analysis-Mass Spectrometry (TGA-

MS)

Objective: To study the thermal stability and decomposition products of aluminum

metaphosphate.

Instrumentation: A coupled Thermogravimetric Analyzer and Mass Spectrometer.

Procedure:
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Place a known weight of the aluminum metaphosphate sample into the TGA crucible.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a defined heating

rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to

1200 °C).

Continuously monitor the weight loss of the sample as a function of temperature.

Simultaneously, the evolved gases from the decomposition are introduced into the mass

spectrometer for identification of the decomposition products.

Structural Analysis using X-ray Diffraction (XRD)

Objective: To determine the crystalline structure and phase purity of the aluminum

metaphosphate.

Instrumentation: An X-ray diffractometer with a suitable X-ray source (e.g., Cu Kα).

Procedure:

Prepare a finely powdered sample of aluminum metaphosphate.

Mount the sample in the diffractometer.

Scan the sample over a range of 2θ angles, recording the intensity of the diffracted X-rays.

The resulting diffraction pattern can be compared with standard diffraction patterns to

identify the crystalline phases present.

Analysis of Alumina Content by Titration

This method provides a quantitative determination of the aluminum content in aluminum

metaphosphate.

Procedure:

Accurately weigh a dried sample of aluminum metaphosphate (0.2g - 0.4g).
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Dissolve the sample in a sodium hydroxide solution (100 g/L).

Acidify the solution with hydrochloric acid.

Add a known excess of a standard solution of ethylene diamine tetraacetic acid (EDTA).

Adjust the pH and add an indicator (e.g., xylenol orange).

Back-titrate the excess EDTA with a standard zinc sulfate solution until a color change is

observed.

Add a sodium fluoride solution, which complexes with the aluminum, releasing the EDTA.

Titrate the released EDTA with the standard zinc sulfate solution.

The amount of zinc sulfate solution used in the second titration is used to calculate the

alumina content in the original sample.

Signaling Pathway and Experimental Workflow
Visualization
Aluminum phosphate, particularly in particulate form, is widely used as an adjuvant in vaccines.

Its mechanism of action involves the activation of the innate immune system, specifically

through the NLRP3 inflammasome pathway. The following diagrams illustrate this process.
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Click to download full resolution via product page

Caption: Workflow of NLRP3 inflammasome activation by aluminum phosphate particles.

The following diagram provides a more detailed look at the molecular interactions within the

NLRP3 inflammasome signaling pathway.
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Caption: Molecular signaling cascade of NLRP3 inflammasome activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

